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Compound of Interest

Compound Name: 2-Amino-4-sec-butylphenol

CAS No.: 3280-71-5

Cat. No.: B1266591

Get Quote

CAS RN: 3280-71-5 | Formula:

| MW: 165.23 g/mol [1]

Executive Summary & Chemical Context
2-Amino-4-sec-butylphenol is a specialized intermediate used primarily in the synthesis of

lipophilic antioxidants, polymer stabilizers, and azo dyes.[1] Unlike its widely documented

analog 2-amino-4-tert-butylphenol, the sec-butyl variant presents unique spectroscopic

challenges due to the chirality of the sec-butyl substituent.[1]

This guide provides a rigorous analysis of the spectral signatures (NMR, IR) expected for this

compound.[1] It emphasizes the diastereotopic nature of the aliphatic protons—a critical detail

often overlooked in automated assignment software—and provides protocols for handling the

oxidative instability characteristic of ortho-aminophenols.[1]

Structural Analysis & Causality
To accurately interpret the spectra, one must first understand the structural dynamics:
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Electronic Environment: The phenol ring is 1,2,4-substituted.[1] The electron-donating -OH

and -NH

groups are ortho to each other, creating a strong push-pull dynamic that shields the aromatic
protons, particularly at the 3, 5, and 6 positions.[1]

Intramolecular Hydrogen Bonding: A stable 5-membered H-bond ring forms between the

phenolic hydroxyl proton and the amine nitrogen lone pair.[1] This broadens IR bands and

deshields the OH proton in NMR.[1]

Stereochemistry (The Critical Differentiator): The sec-butyl group (

) contains a chiral center at the benzylic carbon.[1] Consequently, the two protons on the
adjacent methylene group (

) are diastereotopic.[1] They are magnetically non-equivalent and will not appear as a simple
multiplet, but rather as two distinct complex signals.[1]

Caption: Structural causality map linking chemical features to specific spectral anomalies.

Infrared Spectroscopy (FT-IR)
Methodology: Samples should be prepared as KBr pellets or thin films on NaCl plates.[1] Due

to the amine's susceptibility to oxidation (browning), rapid acquisition is required.[1]

Key Absorption Bands
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Frequency (cm

)
Vibration Mode Intensity Mechanistic Insight

3450 - 3300 Medium

Primary amine doublet

(asymmetric/symmetri

c stretch).[1] Often

obscured by OH.

3500 - 3100 Broad

Strong intramolecular

H-bonding between

OH and NH

.

2960, 2925 Strong

Asymmetric stretching

of methyl/methylene in

sec-butyl group.[1]

1620 - 1590 Medium

"Scissoring"

deformation of the

primary amine.

1510, 1450 Strong
Aromatic ring

breathing modes.[1]

1230 Strong

C

-N stretch, enhanced

by resonance with the

ring.[1]

820 - 800 Strong

Out-of-plane bending

characteristic of 1,2,4-

trisubstituted

benzene.[1]

Diagnostic Check: A sharp peak near 1230 cm

confirms the presence of the C-N bond attached to the ring.[1] If the sample is oxidized (imino-
quinone formation), a new band appears near 1650 cm
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(C=O/C=N).[1]

Nuclear Magnetic Resonance (NMR)
Solvent Selection: DMSO-

is preferred over CDCl

.[1] DMSO disrupts intermolecular H-bonding, sharpening the exchangeable protons (-OH, -NH

), though they may still be broad.[1]

H NMR Data (400 MHz, DMSO-

)
Note: Chemical shifts (

) are estimates based on substituent additivity rules and analog comparison (e.g., 2-amino-4-
tert-butylphenol).
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Shift (

ppm)
Mult. Integ. Assignment

Structural
Logic

8.50 - 9.00 s (br) 1H Ar-OH

Highly

deshielded due

to H-bonding;

disappears with

D

O shake.[1]

6.60 d 1H Ar-H3

Ortho to OH,

meta to alkyl. (

Hz).[1]

6.50 d 1H Ar-H6
Ortho to NH

.

6.35 dd 1H Ar-H5

Meta coupling to

H3, ortho to H6.

[1]

4.20 - 4.80 s (br) 2H -NH

Exchangeable;

position varies

with

concentration/mo

isture.[1]

2.35 m 1H -CH-

Benzylic

methine.[1]

Chiral center.

1.45 m 1H

-CH

H

-

Diastereotopic

Proton A.

Complex

splitting.

1.38 m 1H -CH

H

Diastereotopic

Proton B. Distinct
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- from A due to

chiral center.[1]

1.10 d 3H
-CH

(internal)

Doublet coupled

to benzylic

methine (

Hz).[1]

0.75 t 3H
-CH

(terminal)

Triplet coupled to

methylene (

Hz).[1]

C NMR Data (100 MHz, DMSO-

)
Aromatic Carbons: ~145.0 (C-OH), ~136.0 (C-NH

), ~135.0 (C-alkyl), 116.0, 114.0, 113.0 (CH arom).[1]

Aliphatic Carbons:

~40.5 ppm: Benzylic methine (CH).[1]

~31.0 ppm: Methylene (CH

).[1]

~22.0 ppm: Internal Methyl (CH

).[1]

~12.5 ppm: Terminal Methyl (CH

).[1]

Caption: Analytical workflow emphasizing the detection of diastereotopic protons in the

aliphatic region.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-sec-butylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-sec-butylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-sec-butylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-sec-butylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-sec-butylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-sec-butylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-sec-butylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-sec-butylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266591?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
A. Sample Preparation (Air-Sensitive)
Ortho-aminophenols oxidize rapidly in solution to form colored phenoxazines or quinones.[1]

Solvent: Use DMSO-

from a fresh ampoule.[1]

Additives: Add a trace amount of Sodium Dithionite (

) or activated copper wire to the NMR tube to maintain a reducing environment if the sample
is already slightly discolored.[1]

Atmosphere: Flush the NMR tube with Argon or Nitrogen immediately before capping.[1]

B. Purity Assessment (TLC)[1]
Stationary Phase: Silica Gel 60 F254.[1]

Mobile Phase: Dichloromethane:Methanol (95:5).[1]

Visualization:

UV (254 nm): Dark spot.[1]

Ninhydrin Stain: Turns red/purple (confirms free amine).[1]

Ferric Chloride (

): Turns violet (confirms phenol).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266591/docs#technical-guide-spectral-
characterization-of-2-amino-4-sec-butylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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